Cas no 68141-27-5 (heptyl undec-10-enoate)

heptyl undec-10-enoate structure

Product Name:heptyl undec-10-enoate

CAS No:68141-27-5

Molecular Formula:C_₁₈H_₃₄O_₂

Molecular Weight:282.461366176605

CID:969136

PubChem ID:109641

heptyl undec-10-enoate Properties

Names and Identifiers

- heptyl undec-10-enoate
- HEPTYL UNDECYLENATE
- UNDEC-10-ENOIC ACID HEPTYL ESTER
- LEXFEEL NATURAL
- AKOS024331357
- NS00076874
- W77QUB6GXO
- 10-Undecenoic acid, heptyl ester
- NLMOQNHZOQGLSZ-UHFFFAOYSA-N
- EINECS 268-850-7
- Heptyl 10-undecenoate
- SCHEMBL502570
- Heptyl 10-undecylenate
- 68141-27-5
- Q27292424
- NS00019576
- 10-UNDECENOIC ACID HEPTYL ESTER
- DTXSID9071189
- UNII-W77QUB6GXO
- +Expand
- InChIKey： NLMOQNHZOQGLSZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H34O2/c1-3-5-7-9-10-11-12-14-16-18(19)20-17-15-13-8-6-4-2/h3H,1,4-17H2,2H3
- SMILES： CCCCCCCOC(=O)CCCCCCCCC=C

Computed Properties

Exact Mass: 282.256
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 16
Monoisotopic Mass: 282.256
Heavy Atom Count: 20
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Refractive Index: 1.448
Boiling Point: 351°C at 760 mmHg
Flash Point: 154°C
Density: 0.871

heptyl undec-10-enoate Related Literature

1. Nucleic acid biosensors for environmental pollution monitoring

Ilaria Palchetti,Marco Mascini Analyst, 2008,133, 846-854
2. Curvature induced hierarchical wrinkling patterns in soft bilayers

Zhi-Chun Shao,Yan Zhao,Wanyu Zhang,Yanping Cao,Xi-Qiao Feng Soft Matter, 2016,12, 7977-7982
3. Water-soluble TRIS-terminated PAMAM dendrimers: microwave-assisted synthesis, characterization and Cu(ii) intradendrimer complexes

Ali Serol Ertürk,Mustafa Ulvi Gürbüz,Metin Tülü,Abdürrezzak Emin Bozdoğan RSC Adv., 2015,5, 60581-60595
4. Hydroboration reactions using transition metal borane and borate complexes: an overview

Koushik Saha,Sundargopal Ghosh Dalton Trans., 2022,51, 2631-2640
5. Understanding the role of metal supported on TiO2 in photoreforming of oxygenates

Hassan Ali,Afifa Idrees,Ayesha Arif,Warda Ashraf,Shahid Rasul,Mohd Adnan Khan,Muhammad Arif Nadeem,Muhammad Amtiaz Nadeem Energy Adv., 2022,1, 842-867
6. A coumarin based gold(i)-alkynyl complex: a new class of supramolecular hydrogelators†

Artur J. Moro,Elisabet Aguiló,Julià Arcau,Rakesh Puttreddy,Kari Rissanen,João Carlos Lima,Laura Rodríguez Org. Biomol. Chem., 2015,13, 2026-2033
7. Enabling the electrocatalytic fixation of N2 to NH3 by C-doped TiO2 nanoparticles under ambient conditions†

Benhe Zhong,Yonglan Luo,Guanwei Cui,Xiaodong Guo,Xuping Sun Nanoscale Adv., 2019,1, 961-964
8. Inside front cover

Chem. Soc. Rev., 2015,44, 7432-7432
9. Microengineered biomimetic ocular models for ophthalmological drug development

Zachary Estlack,Devasier Bennet,Ted Reid,Jungkyu Kim Lab Chip, 2017,17, 1539-1551
10. Correlation anisotropy driven Kosterlitz–Thouless-type quantum phase transition in a Kondo simulator

Ze-Dong He,Zhan-Wu Zhu,Yun-Pei Wu Phys. Chem. Chem. Phys., 2022,24, 20040-20049

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